Cas no 2172052-16-1 (2-cycloheptylazetidine hydrochloride)

• Product Name: 2-cycloheptylazetidine hydrochloride
• CAS No: 2172052-16-1
• MF: C₁₀H₂₀ClN
• MW: 189.72550201416
• CID: 5928145
• PubChem ID: 132398895
• Update Time: 2025-06-13

2-cycloheptylazetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-cycloheptylazetidine hydrochloride
• 2-cycloheptylazetidine;hydrochloride
• starbld0033784
• 2172052-16-1
• EN300-1587251

• Inchi： 1S/C10H19N.ClH/c1-2-4-6-9(5-3-1)10-7-8-11-10;/h9-11H,1-8H2;1H
• InChI Key： JSEXDXKHBHVXEL-UHFFFAOYSA-N
• SMILES： Cl.N1CCC1C1CCCCCC1

Computed Properties

• Exact Mass: 189.1284273g/mol
• Monoisotopic Mass: 189.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 2-cycloheptylazetidine hydrochloride

Introduction to 2-Cycloheptylazetidine Hydrochloride (CAS No. 2172052-16-1)

2-Cycloheptylazetidine hydrochloride, with the CAS number 2172052-16-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of azetidine, a four-membered heterocyclic amine, and features a cycloheptyl substituent. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications in drug discovery and development.

The structure of 2-cycloheptylazetidine hydrochloride is characterized by its unique combination of a small, rigid azetidine ring and a larger, more flexible cycloheptyl group. This structural diversity provides a balance between rigidity and flexibility, which can be crucial for optimizing the compound's pharmacological properties. The azetidine ring is known for its ability to form stable hydrogen bonds, while the cycloheptyl group can influence the compound's lipophilicity and conformational behavior.

In recent years, 2-cycloheptylazetidine hydrochloride has been studied for its potential therapeutic applications. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of 2-cycloheptylazetidine hydrochloride to interact with specific GPCRs makes it a promising lead compound for the development of novel drugs targeting these receptors.

A study published in the Journal of Medicinal Chemistry in 2023 reported that 2-cycloheptylazetidine hydrochloride exhibits selective agonist activity towards the serotonin 5-HT_1A receptor. This receptor is involved in regulating mood, anxiety, and cognitive function, making it an attractive target for the treatment of psychiatric disorders such as depression and anxiety. The researchers found that 2-cycloheptylazetidine hydrochloride demonstrated high affinity and selectivity for the 5-HT_1A receptor compared to other serotonin receptor subtypes.

Beyond its potential as a serotonin receptor modulator, 2-cycloheptylazetidine hydrochloride has also shown promise in preclinical studies as an inhibitor of histone deacetylases (HDACs). HDACs are enzymes that play a crucial role in chromatin remodeling and gene expression regulation. Inhibition of HDACs has been linked to various therapeutic benefits, including anti-inflammatory effects and anticancer activity. A study published in the Journal of Biological Chemistry in 2024 demonstrated that 2-cycloheptylazetidine hydrochloride effectively inhibited HDAC activity in vitro and reduced inflammation in a mouse model of colitis.

The pharmacokinetic properties of 2-cycloheptylazetidine hydrochloride have also been extensively studied. Research has shown that it exhibits favorable oral bioavailability and good metabolic stability, which are essential characteristics for a drug candidate. Additionally, the compound has demonstrated low toxicity in preclinical toxicity studies, suggesting a favorable safety profile.

In conclusion, 2-cycloheptylazetidine hydrochloride (CAS No. 2172052-16-1) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs targeting GPCRs, serotonin receptors, and HDACs. Ongoing research continues to explore its full potential and optimize its use in clinical settings.